Cas no 1017464-05-9 (4-Methyl-2-(trifluoromethyl)pyrimidine)

4-Methyl-2-(trifluoromethyl)pyrimidine structure
1017464-05-9 structure
Product name:4-Methyl-2-(trifluoromethyl)pyrimidine
CAS No:1017464-05-9
MF:C6H5F3N2
MW:162.1125
MDL:MFCD09881360
CID:1089380

4-Methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(trifluoromethyl)pyrimidine
    • AK139650
    • FCH875499
    • AX8221703
    • ST24043887
    • T191944
    • MDL: MFCD09881360
    • Inchi: 1S/C6H5F3N2/c1-4-2-3-10-5(11-4)6(7,8)9/h2-3H,1H3
    • InChI Key: JHOQVQSTUMAGNQ-UHFFFAOYSA-N
    • SMILES: FC(C1=NC([H])=C([H])C(C([H])([H])[H])=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 102.1±40.0 ºC (760 Torr),
  • Flash Point: 15.6±27.3 ºC,
  • Solubility: Slightly soluble (4.5 g/l) (25 º C),

4-Methyl-2-(trifluoromethyl)pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB439085-250mg
4-Methyl-2-(trifluoromethyl)pyrimidine, 95%; .
1017464-05-9 95%
250mg
€183.20 2025-02-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M64540-250mg
4-Methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9
250mg
¥806.0 2021-09-04
Chemenu
CM126860-5g
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
5g
$756 2023-02-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LW033-200mg
4-Methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
200mg
729.0CNY 2021-07-12
Chemenu
CM126860-5g
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
5g
$800 2021-08-05
Chemenu
CM126860-1g
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
1g
$267 2021-08-05
eNovation Chemicals LLC
Y1007048-10G
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 97%
10g
$1170 2024-07-21
Chemenu
CM126860-250mg
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
250mg
$82 2023-02-19
eNovation Chemicals LLC
Y1007048-1G
4-methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 97%
1g
$240 2024-07-21
Ambeed
A257732-100mg
4-Methyl-2-(trifluoromethyl)pyrimidine
1017464-05-9 98%
100mg
$51.0 2024-04-26

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(CAS:1017464-05-9)4-Methyl-2-(trifluoromethyl)pyrimidine
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Purity:99%/99%
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